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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593 Get Quote

An in-depth exploration of the synthesis, properties, and historical significance of a versatile

chlorinated cyclopropane.

Abstract
Pentachlorocyclopropane (C₃HCl₅), a halogenated cyclic hydrocarbon, has carved a niche

for itself in synthetic organic chemistry since its definitive synthesis and characterization. This

technical guide delves into the historical context of its discovery, detailing the pioneering

experimental work that first brought it to light. We will explore its chemical and physical

properties, supported by a comprehensive summary of quantitative data. Furthermore, this

document provides a detailed account of the seminal experimental protocols for its synthesis

and key reactions, offering a practical resource for researchers. Through illustrative diagrams

of its core chemical transformations, this guide aims to provide a thorough understanding of

pentachlorocyclopropane's synthesis, reactivity, and its role as a precursor to other valuable

compounds.

Introduction
The study of strained ring systems has long been a fertile ground for chemical innovation,

pushing the boundaries of our understanding of bonding and reactivity. Among these, the

cyclopropane ring, with its inherent ring strain, presents a unique platform for chemical

transformations. The introduction of multiple halogen atoms to this small ring further

accentuates its reactivity and opens up novel synthetic pathways. Pentachlorocyclopropane,

a colorless liquid with a faint minty odor, stands as a key example of such a molecule.[1] Its
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discovery was a significant step in the broader exploration of halogenated cyclopropanes,

providing a stable yet reactive intermediate for further chemical elaboration. This guide will

trace the history of its discovery, focusing on the seminal work that established its synthesis

and initial chemical characterization.

Discovery and First Synthesis
The first practical and well-documented synthesis of pentachlorocyclopropane was reported

by Stephen W. Tobey and Robert West in 1966.[2] Their work provided a straightforward

method for the preparation of this compound, which had previously been elusive. The synthesis

involves the addition of dichlorocarbene (:CCl₂) to trichloroethylene.[1][2]

The dichlorocarbene is generated in situ from the thermal decomposition of sodium

trichloroacetate.[2] This method, while offering a modest yield of 22%, proved to be highly

effective due to the low cost and ready availability of the starting materials, allowing for large-

scale preparations.[2]

Physicochemical Properties
Pentachlorocyclopropane is a colorless, mobile liquid at room temperature.[1][2] It is

characterized by a faint, minty odor.[1] A summary of its key physical and chemical properties is

presented in the table below.
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Property Value Reference

Molecular Formula C₃HCl₅ [1][3]

Molecular Weight 214.31 g/mol [4][5]

Appearance Colorless liquid [1][6]

Odor Mild, minty [1]

Density 1.668 g/mL at 25 °C [1][4]

Boiling Point 55-56 °C at 7 mmHg [4]

56 °C at 7 mmHg [1]

70 °C at 19 mmHg [7]

328.7 K (55.55 °C) at 0.009

bar
[3]

Refractive Index n20/D 1.5169 [4]

nD 1.51 [1]

CAS Number 6262-51-7 [3][6][8]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis of

pentachlorocyclopropane as described by Tobey and West.

Synthesis of Pentachlorocyclopropane
The synthesis is achieved through the reaction of sodium trichloroacetate with trichloroethylene

in 1,2-dimethoxyethane.

Procedure:

A mixture of 185 g (1.0 mol) of anhydrous sodium trichloroacetate and 650 mL (7.2 mol) of

trichloroethylene in 700 mL of 1,2-dimethoxyethane is heated to reflux with vigorous stirring.

The reflux is continued for a period of 48 hours.
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After cooling, the reaction mixture is filtered to remove the resulting sodium chloride and any

unreacted sodium trichloroacetate.

The filtrate is then concentrated by distillation at atmospheric pressure.

The residue is subsequently fractionally distilled under reduced pressure to yield the pure

pentachlorocyclopropane.

The reported yield for this procedure is approximately 22%.[2]

Chemical Reactions and Reactivity
Pentachlorocyclopropane is a versatile intermediate that undergoes several key chemical

transformations. Its reactivity is largely dictated by the strained cyclopropane ring and the

presence of multiple chlorine atoms.

Dehydrochlorination to Tetrachlorocyclopropene
One of the most significant reactions of pentachlorocyclopropane is its smooth

dehydrochlorination to tetrachlorocyclopropene.[2] This reaction is typically carried out using a

strong base, such as potassium hydroxide.[1][2] Tetrachlorocyclopropene is a valuable

precursor for a wide range of other cyclopropene compounds.[2]

Thermal Isomerization
Pentachlorocyclopropane is thermally unstable and undergoes a ring-opening isomerization

at temperatures above 100 °C.[1][2] This process exclusively yields 1,1,3,3,3-

pentachloropropene.[1][2]

Visualizing the Chemistry of
Pentachlorocyclopropane
The following diagrams, generated using the DOT language, illustrate the key chemical

pathways related to pentachlorocyclopropane.
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Caption: Synthesis of Pentachlorocyclopropane from Sodium Trichloroacetate and

Trichloroethylene.
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Caption: Key Reactions of Pentachlorocyclopropane: Dehydrochlorination and Thermal

Isomerization.

Conclusion
The discovery and synthesis of pentachlorocyclopropane by Tobey and West marked a

significant advancement in the field of strained-ring chemistry. Their work not only provided a

reliable method for the preparation of this compound but also opened the door to the synthesis

of a variety of other interesting and useful molecules, most notably tetrachlorocyclopropene.

The detailed experimental protocols and an understanding of its chemical reactivity continue to

be of value to researchers and drug development professionals. The legacy of this seemingly

simple molecule underscores the importance of fundamental synthetic research in driving

chemical innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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